Cas no 2148247-18-9 (5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid
• CAS No: 2148247-18-9
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5907226
• PubChem ID: 165839088
• Update Time: 2025-05-21

5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid
• EN300-1090754
• 5-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoic acid
• 2148247-18-9

• Inchi： 1S/C26H32N2O6/c1-16(14-27-24(31)34-26(2,3)4)22(13-23(29)30)28-25(32)33-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,13-15H2,1-4H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： PVZXQAMHFJVKOZ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(C)CNC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on 5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid

Introduction to 5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic Acid (CAS No. 2148247-18-9)

5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid, with the CAS number 2148247-18-9, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that are designed to exhibit specific biological activities, making it a valuable tool in the study of drug mechanisms and therapeutic applications.

The molecular structure of this compound is intricate, featuring multiple functional groups that contribute to its unique properties. The presence of tert-butoxy carbonyl and fluorenylmethoxycarbonyl groups suggests a high degree of chemical sophistication, which is often employed in the synthesis of peptide mimetics and other biologically active molecules. These protective groups are essential in ensuring the stability and reactivity of the compound during various synthetic and analytical processes.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Its dual amine functionality makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of fluorenylmethoxycarbonyl (Fmoc) protecting groups is particularly noteworthy, as they are widely used in solid-phase peptide synthesis due to their stability and ease of removal. This synthetic approach not only highlights the technical expertise required but also underscores the importance of advanced chemical methodologies in producing complex molecules.

Recent studies have demonstrated that derivatives of this compound exhibit significant pharmacological activity. For instance, modifications to the side chain or the presence of additional functional groups can alter its binding affinity and selectivity towards target proteins. This flexibility makes it an attractive scaffold for designing next-generation drugs that can overcome existing limitations associated with current therapeutic agents.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and its biological targets. By leveraging advanced computational techniques, researchers can predict binding affinities, optimize molecular structures, and identify potential lead compounds for further development. These insights are crucial for accelerating the drug discovery process and bringing new therapies to market more efficiently.

In addition to its pharmaceutical applications, this compound has also shown promise in materials science. Its unique structural features make it suitable for developing novel polymers and coatings with enhanced mechanical properties and biocompatibility. Such materials could find applications in medical implants, tissue engineering, and other advanced technological fields.

The future prospects for 5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid are vast, given its versatility and potential for further modifications. As research continues to uncover new biological pathways and therapeutic targets, this compound will likely play a pivotal role in the development of innovative treatments for a wide range of diseases. The integration of interdisciplinary approaches, combining organic chemistry, biochemistry, and computational science, will be essential in realizing its full potential.

In conclusion, 5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid (CAS No. 2148247-18-9) represents a significant advancement in synthetic chemistry and drug discovery. Its complex structure, multifunctional groups, and potential applications underscore its importance as a research tool and a candidate for future therapeutic development. As scientific understanding continues to evolve, this compound will undoubtedly contribute to groundbreaking discoveries in medicine and beyond.